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Compound of Interest

Compound Name: p-HYDROXYNOREPHEDRINE

Cat. No.: B107525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis pathway of p-
hydroxynorephedrine from amphetamine, a significant metabolic route in humans. The

process is a two-step enzymatic conversion involving initial aromatic hydroxylation by

Cytochrome P450 2D6 (CYP2D6) followed by beta-hydroxylation by Dopamine β-Hydroxylase

(DBH). This document details the underlying biochemistry, provides experimental protocols for

in vitro synthesis, and summarizes relevant quantitative data.

Introduction
The metabolism of amphetamine is a complex process yielding several metabolites, with p-
hydroxynorephedrine being a notable active product. This sympathomimetic metabolite is

formed through a sequential enzymatic cascade. The initial and rate-limiting step is the para-

hydroxylation of the amphetamine molecule to form p-hydroxyamphetamine. This reaction is

primarily catalyzed by the polymorphic enzyme CYP2D6 in the liver.[1][2] Subsequently, p-

hydroxyamphetamine is converted to p-hydroxynorephedrine through the action of dopamine

β-hydroxylase.[1] Understanding this pathway is critical for comprehending the

pharmacokinetics and pharmacological effects of amphetamine.

Synthesis Pathway
The synthesis of p-hydroxynorephedrine from amphetamine occurs in two distinct enzymatic

steps:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b107525?utm_src=pdf-interest
https://www.benchchem.com/product/b107525?utm_src=pdf-body
https://www.benchchem.com/product/b107525?utm_src=pdf-body
https://www.benchchem.com/product/b107525?utm_src=pdf-body
https://www.benchchem.com/product/b107525?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dopamine_beta-hydroxylase
https://www.clinpgx.org/labelAnnotation/PA166182730
https://www.benchchem.com/product/b107525?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dopamine_beta-hydroxylase
https://www.benchchem.com/product/b107525?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Aromatic Hydroxylation of Amphetamine to p-Hydroxyamphetamine

Enzyme: Cytochrome P450 2D6 (CYP2D6)[1][2]

Reaction: This enzyme introduces a hydroxyl group at the para-position of the phenyl ring of

amphetamine.

Location: Primarily in the liver.[1]

Step 2: Beta-Hydroxylation of p-Hydroxyamphetamine to p-Hydroxynorephedrine

Enzyme: Dopamine β-hydroxylase (DBH)[1]

Reaction: This enzyme hydroxylates the benzylic carbon of p-hydroxyamphetamine.

Cofactors: Ascorbic acid and molecular oxygen are required for this reaction.[3]

Below is a diagram illustrating this two-step synthesis pathway.
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Figure 1: Metabolic Pathway of Amphetamine to p-Hydroxynorephedrine
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Figure 2: Experimental Workflow for CYP2D6-mediated Hydroxylation
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Figure 3: Experimental Workflow for DBH-mediated Hydroxylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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